2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C15H14N4O/c1-11-6-2-3-7-12(11)16-15(20)10-19-14-9-5-4-8-13(14)17-18-19/h2-9H,10H2,1H3,(H,16,20)
• InChI Key: MWMRONYKXIDTSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3N=N2
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide, also known as BTA-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide involves the inhibition of protein kinases such as glycogen synthase kinase-3β (GSK-3β) and cyclin-dependent kinase 5 (CDK5). These protein kinases play a crucial role in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of these protein kinases by 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide leads to the activation of various signaling pathways, resulting in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide has been shown to exhibit various biochemical and physiological effects. Studies have shown that 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide has also been shown to exhibit neuroprotective effects by inhibiting the activation of microglia, which are immune cells in the brain that play a crucial role in the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide is its potent anti-cancer activity. 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide has been shown to exhibit anti-cancer activity against a wide range of cancer cell lines, making it a promising candidate for the development of novel anti-cancer drugs. However, one of the limitations of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide. One of the most promising directions is the development of novel anti-cancer drugs based on 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide. Researchers are also exploring the potential applications of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, researchers are exploring the potential applications of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide in the field of regenerative medicine, as it has been shown to exhibit potent anti-inflammatory activity.
Conclusion:
In conclusion, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide involves the reaction of 2-aminobenzotriazole with 2-methylphenylacetyl chloride in the presence of a base such as triethylamine. 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide exhibits potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide also exhibits anti-inflammatory and neuroprotective effects, making it a promising candidate for the development of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide involves the reaction of 2-aminobenzotriazole with 2-methylphenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide.

Scientific Research Applications

2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide is in the field of cancer research. Studies have shown that 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide exhibits potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. 2-(1H-1,2,3-benzotriazol-1-yl)-N-(2-methylphenyl)acetamide has also been studied for its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.